2-Chloro-pyrimidine-4,6-dicarboxylic acid monomethyl ester

• Molecular Formula: C7H5ClN2O4
• Molecular Weight: 216.58 g/mol
• IUPAC Name: 2-chloro-6-methoxycarbonylpyrimidine-4-carboxylic acid
• InChI: InChI=1S/C7H5ClN2O4/c1-14-6(13)4-2-3(5(11)12)9-7(8)10-4/h2H,1H3,(H,11,12)
• InChI Key: FVLQNACVUROOSJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=NC(=C1)C(=O)O)Cl

Description

2-Chloro-pyrimidine-4,6-dicarboxylic acid monomethyl ester is a useful research compound. Its molecular formula is C7H5ClN2O4 and its molecular weight is 216.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 2-chloro-6-methylpyrimidine-4-carboxylate (3.73 g, 20 mmol.) in dioxane (20 mL) is added selenium dioxide (3.55 g, 32 mmol) and the mixture is heated at 105° C. for 12 hours. The suspension is filtered through Celite and washed well with dioxane. The solvent is removed under reduced pressure to give 2-chloro-pyrimidine-4,6-dicarboxylic acid monomethyl ester; HPLC Retention time 0.65 minutes (condition A); MS 217.2 (M+1).